N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-naphthalen-2-yloxyacetate
• InChI: InChI=1S/C19H15N3O5/c20-19(15-6-3-7-16(10-15)22(24)25)21-27-18(23)12-26-17-9-8-13-4-1-2-5-14(13)11-17/h1-11H,12H2,(H2,20,21)
• InChI Key: LBYJZDQRUVELCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)ON=C(C3=CC(=CC=C3)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)O/N=C(/C3=CC(=CC=C3)[N+](=O)[O-])\N
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

N-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide, also known as NANI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism of Action

The mechanism of action of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide is complex and not fully understood. It is believed that N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide works by inhibiting the activity of certain enzymes and proteins in the body, which leads to a reduction in inflammation and the growth of cancer cells. In addition, it may also work by modulating the activity of certain neurotransmitters in the brain, which can improve cognitive function and reduce the symptoms of neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide are diverse and depend on the specific application. In the field of medicine, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to reduce inflammation and the growth of cancer cells. It has also been found to improve cognitive function and reduce the symptoms of neurodegenerative diseases. In the field of agriculture, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have potent herbicidal and insecticidal effects. In materials science, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been found to have unique properties that make it useful for the development of new materials.

Advantages and Limitations for Lab Experiments

The advantages of using N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its potential applications in the treatment of neurodegenerative diseases. In addition, its unique properties make it useful for the development of new materials. However, the limitations of using N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide in lab experiments include its complex synthesis method and the need for careful control of reaction conditions. In addition, the mechanism of action of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for the scientific research of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide. In the field of medicine, further research is needed to fully understand the mechanism of action of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide and its potential applications in the treatment of various diseases. In addition, more research is needed to explore the potential applications of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide in the field of agriculture, particularly as a herbicide and insecticide. In materials science, further research is needed to explore the unique properties of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide and its potential applications in the development of new materials. Overall, the scientific research of N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide holds great promise for the future and is an area of active investigation.

Scientific Research Applications

N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been the subject of extensive scientific research due to its potential applications in various fields. In the field of medicine, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have anti-inflammatory and anti-cancer properties. In addition, it has been found to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease. In the field of agriculture, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have potential as a herbicide and insecticide. In materials science, N'-{[(2-naphthyloxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been found to have potential applications in the development of new materials with unique properties.